Cas no 79899-10-8 (Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-)

Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl- structure
79899-10-8 structure
Product name:Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-
CAS No:79899-10-8
MF:C13H10N3Cl
MW:243.6916
CID:531485
PubChem ID:13015251

Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-
    • 2-chloro-4-methyl-6-phenylimidazo[1,5-a]pyrimidine
    • DTXSID20515242
    • 79899-10-8
    • Inchi: InChI=1S/C13H10ClN3/c1-9-7-11(14)16-12-8-15-13(17(9)12)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: YASBUWGTROKYBJ-UHFFFAOYSA-N
    • SMILES: CC1=CC(=NC2=CN=C(N12)C3=CC=CC=C3)Cl

Computed Properties

  • Exact Mass: 243.0563250g/mol
  • Monoisotopic Mass: 243.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų
  • XLogP3: 4.1

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